Cas no 261178-24-9 (2-(4-Benzylpiperazin-1-yl)phenylmethanol)

• Product Name: 2-(4-Benzylpiperazin-1-yl)phenylmethanol
• CAS No: 261178-24-9
• MF: C₁₈H₂₂N₂O
• MW: 282.380084514618
• MDL: MFCD01764934
• CID: 290636
• PubChem ID: 2741998
• Update Time: 2025-04-19

2-(4-Benzylpiperazin-1-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• [2-(4-Benzylpiperazin-1-yl)phenyl]methanol
• [2-(4-benzylpiperazino)phenyl]methanol
• Benzenemethanol, 2-[4-(phenylmethyl)-1-piperazinyl]-
• (2-(4-benzylpiperazin-1-yl)phenyl)methanol
• 2-(4-N-Benzylpiperazinyl)benzyl alcohol
• HMS564P18
• CS-0156284
• XMNZIYACKKYLJK-UHFFFAOYSA-N
• MFCD01764934
• [2-(4-benzylpiperazin-1-yl)phenyl]methanol, AldrichCPR
• GS-6065
• Maybridge1_008268
• A5183
• 261178-24-9
• Oprea1_530514
• AMY21489
• DTXSID90372440
• SCHEMBL2454168
• AKOS009247201
• FT-0603802
• DB-001448
• 2-(4-Benzylpiperazin-1-yl)phenylmethanol

• MDL： MFCD01764934
• Inchi： 1S/C18H22N2O/c21-15-17-8-4-5-9-18(17)20-12-10-19(11-13-20)14-16-6-2-1-3-7-16/h1-9,21H,10-15H2
• InChI Key： XMNZIYACKKYLJK-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 282.17300
• Monoisotopic Mass: 282.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• PSA: 26.71000
• LogP: 2.50400

2-(4-Benzylpiperazin-1-yl)phenylmethanol Security Information

• Hazard Category Code： 50
• Safety Instruction： 61
• Hazardous Material Identification：